Cas no 2377607-59-3 ((1-Butylindazol-5-yl)boronic acid)

• Product Name: (1-Butylindazol-5-yl)boronic acid
• CAS No: 2377607-59-3
• MF: C₁₁H₁₅BN₂O₂
• MW: 218.060002565384
• CID: 5165073
• Update Time: 2025-11-01

(1-Butylindazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Butylindazol-5-yl)boronic acid
• Boronic acid, B-(1-butyl-1H-indazol-5-yl)-

• Inchi： 1S/C11H15BN2O2/c1-2-3-6-14-11-5-4-10(12(15)16)7-9(11)8-13-14/h4-5,7-8,15-16H,2-3,6H2,1H3
• InChI Key： QCZVQQBAVOIRJV-UHFFFAOYSA-N
• SMILES： B(C1C=CC2=C(C=1)C=NN2CCCC)(O)O

Additional information on (1-Butylindazol-5-yl)boronic acid

Introduction to (1-Butylindazol-5-yl)boronic Acid (CAS No. 2377607-59-3)

(1-Butylindazol-5-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile applications. This compound, identified by the chemical abstracts service number CAS No. 2377607-59-3, is a derivative of indazole, featuring a boronic acid functional group at the 5-position. The unique structural properties of this molecule make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

The boronic acid moiety in (1-Butylindazol-5-yl)boronic acid is highly reactive and participates in various chemical transformations, making it an essential building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of the butyl group at the indazole core enhances the solubility and reactivity of the compound, facilitating its use in diverse chemical processes.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for their potential applications in drug discovery and material science. The indazole scaffold is particularly interesting due to its presence in several bioactive molecules, including antiviral and anticancer agents. The synthesis and characterization of (1-Butylindazol-5-yl)boronic acid have opened new avenues for exploring its pharmacological properties and industrial utility.

One of the most notable applications of this compound is in the field of medicinal chemistry. Boronic acids are known for their ability to form stable complexes with various biomolecules, which has led to their widespread use as probes and inhibitors in biochemical assays. The< strong>(1-Butylindazol-5-yl)boronic acid has been investigated for its potential role in modulating enzyme activity and interactions, particularly those involving glycosidases and other carbohydrate-processing enzymes. These enzymes are crucial targets in therapeutic interventions for diseases such as diabetes and infectious disorders.

The< strong>CAS No. 2377607-59-3 designation ensures that researchers can reliably identify and source this compound for their experiments. The precise identification provided by CAS numbers is essential for maintaining consistency and reproducibility in scientific research. The< strong>(1-Butylindazol-5-yl)boronic acid, with its well-documented synthetic routes and reactivity patterns, serves as a cornerstone for developing new derivatives with tailored properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the< strong>(1-Butylindazol-5-yl)boronic acid. Molecular modeling studies have revealed insights into its binding interactions with biological targets, which can guide the design of more effective drug candidates. These computational approaches are often combined with experimental techniques to accelerate the discovery process.

The versatility of< strong>(1-Butylindazol-5-yl)boronic acid extends beyond pharmaceutical applications. In materials science, boronic acids are used to develop smart materials that can respond to external stimuli such as light or pH changes. The incorporation of this compound into polymer matrices has led to the creation of stimuli-responsive materials with potential uses in drug delivery systems and sensors.

The synthesis of< strong>(1-Butylindazol-5-yl)boronic acid typically involves multi-step organic transformations, starting from commercially available precursors such as indazole derivatives. The introduction of the boronic acid group is achieved through lithiation-borylation or direct functionalization methods. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound accessible for large-scale applications.

In conclusion, (1-Butylindazol-5-yb)boronic acid (CAS No. 2377607-59) represents a significant advancement in organoboron chemistry with far-reaching implications in drug development and material science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to innovate in these fields. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.